2-(p-Cyanophenylmethylidenehydrazino)adenosine

• Molecular Formula: C18H18N8O4
• Molecular Weight: 410.4 g/mol
• InChI: InChI=1S/C18H18N8O4/c19-5-9-1-3-10(4-2-9)6-22-25-18-23-15(20)12-16(24-18)26(8-21-12)17-14(29)13(28)11(7-27)30-17/h1-4,6,8,11,13-14,17,27-29H,7H2,(H3,20,23,24,25)/b22-6+/t11-,13-,14-,17-/m1/s1
• InChIKey: VPJMYKCQHBQJRQ-LKCJKRFLSA-N

Procurement Overview: 2-(p-Cyanophenylmethylidenehydrazino)adenosine as a Selective A2A Adenosine Receptor Agonist and Purine Nucleoside Analog

2-(p-Cyanophenylmethylidenehydrazino)adenosine (C18H18N8O4; MW: 410.39–410.4 g/mol) is a dual-function research compound: it is reported as a selective A2A adenosine receptor agonist with potential application in Parkinson's disease research , and simultaneously classified as a purine nucleoside analog with documented broad antitumor activity targeting indolent lymphoid malignancies through DNA synthesis inhibition and apoptosis induction . This hydrazino adenosine derivative occupies a distinct chemical space defined by its p-cyanophenylmethylidene substituent, conferring properties that differentiate it from both simple adenosine analogs and other A2A agonists.

1

Dual-functional tool: selective A2A receptor agonist and purine nucleoside analog

2

Suits Parkinson's disease research models and lymphoid malignancy mechanistic studies

3

Unique p-cyanophenylmethylidene substituent distinguishes it from simple adenosine analogs

Why 2-(p-Cyanophenylmethylidenehydrazino)adenosine Cannot Be Casually Substituted with Other Purine Nucleoside Analogs or A2A Agonists

2-(p-Cyanophenylmethylidenehydrazino)adenosine cannot be substituted with generic purine nucleoside analogs (e.g., cladribine, fludarabine) or standard A2A agonists (e.g., regadenoson, CGS 21680) without risking experimental irreproducibility and confounding biological outcomes. As a purine nucleoside analog, its mechanism is class-level and shared broadly , but its specific substitution pattern dictates its unique molecular interactions and target engagement profile. Critically, the compound's dual activity—as both a selective A2A agonist and an antimetabolite—cannot be recapitulated by any single approved or widely used comparator . Furthermore, the p-cyanophenylmethylidene hydrazino moiety imparts physicochemical properties (e.g., lipophilicity, hydrogen-bonding capacity) that influence solubility, permeability, and off-target binding in ways that cannot be predicted from structurally related but distinct analogs. The following quantitative evidence demonstrates precisely where this compound differentiates itself from close structural or functional analogs.

Generic purine nucleoside analogs (e.g., cladribine, fludarabine) may not recapitulate dual A2A agonism and antimetabolite activity.

Standard A2A agonists (e.g., regadenoson) lack documented antimetabolite action, altering disease-model interpretation.

Close hydrazino adenosine derivatives (e.g., MRE-0470) differ in substituent chemistry, likely affecting receptor binding and stability.

Quantitative Differentiation Guide: 2-(p-Cyanophenylmethylidenehydrazino)adenosine vs. Key Comparators

A2A Adenosine Receptor Selectivity Profile Relative to Adenosine and Regadenoson

2-(p-Cyanophenylmethylidenehydrazino)adenosine is identified as a selective A2A adenosine receptor agonist . While direct quantitative Ki values for this specific compound are not publicly available in peer-reviewed literature, its classification as 'selective' places it in a distinct category from the endogenous non-selective agonist adenosine (which activates A1, A2A, A2B, and A3 subtypes with varying affinities) and aligns it with the therapeutic profile of the approved selective A2A agonist regadenoson (Ki A2A = 1.3 nM; >10,000-fold selective over A1) [1]. The compound's selectivity is further underscored by its reported potential advantage of not causing dyskinesia, a side effect commonly associated with less selective dopaminergic or adenosine-targeting agents used in Parkinson's disease .

A2A Selectivity

Class-level

Target: selective A2A agonist (vendor-classified). Adenosine: non-selective. Regadenoson: Ki 1.3 nM, >10,000-fold selective (reference).

Supports selective A2A tool compound use; quantitative selectivity data not publicly available.

Class-level inference; peer-reviewed binding data lacking for this compound.

Evidence Dimension	A2A Adenosine Receptor Selectivity
Target Compound Data	Reported as a selective A2A adenosine receptor agonist
Comparator Or Baseline	Adenosine (non-selective agonist; activates A1, A2A, A2B, A3). Regadenoson (Ki A2A = 1.3 nM; >10,000-fold selective over A1).
Quantified Difference	Class distinction: selective vs. non-selective agonist; quantitative selectivity data for target compound not publicly available.
Conditions	Vendor-reported pharmacological classification; comparator data from published radioligand binding studies.

Why This Matters

For Parkinson's disease research, A2A selectivity is critical to avoid cardiovascular side effects mediated by A1 and A3 receptors; this compound offers a selective tool where non-selective agonists like adenosine are unsuitable.

• [1] Gao Z, et al. Novel short-acting A2A adenosine receptor agonists for coronary vasodilation: inverse relationship between affinity and duration of action of A2A agonists. J Pharmacol Exp Ther. 2001;298(1):209-218. PMID: 11408544. View Source

Distinct Molecular Weight and Structural Differentiation from Closely Related Hydrazino Adenosine Derivatives

2-(p-Cyanophenylmethylidenehydrazino)adenosine possesses a molecular weight of 410.39–410.4 g/mol and a molecular formula of C18H18N8O4 . This structural signature differs significantly from closely related 2-hydrazino adenosine derivatives: for example, 2-[(cyclohexylmethylene)hydrazino]adenosine (MRE-0470) has a molecular weight of approximately 375.4 g/mol (C17H25N7O4) [1], and 2-[N'-(3-arylallylidene)hydrazino]adenosines, such as the 4-nitrophenyl analog, have distinct extended conjugated systems [2]. The presence of the p-cyanophenylmethylidene group introduces a strong electron-withdrawing cyano substituent and a rigid methylidene linker, which are known from SAR studies of 2-(N′-aralkylidenehydrazino)adenosine A2 agonists to modulate molar refraction, dipole moment, and ultimately A2 agonist potency [3].

Molecular Identity

Head-to-head

MW 410.4 g/mol, C18H18N8O4, p-cyanophenylmethylidene vs. MRE-0470 MW ~375.4 g/mol, cyclohexylmethylene.

Distinct substituent may alter receptor binding kinetics and metabolic profile.

SAR context: electron-withdrawing cyano group; rigid methylidene linker.

Evidence Dimension	Molecular Weight and Substituent Identity
Target Compound Data	MW = 410.4 g/mol; Formula = C18H18N8O4; substituent = p-cyanophenylmethylidene
Comparator Or Baseline	MRE-0470: MW ≈ 375.4 g/mol; Formula = C17H25N7O4; substituent = cyclohexylmethylene. 4-Nitrophenylallylidene analog: extended allylidene linker; Ki A2a = 23 nM.
Quantified Difference	MW difference of +35 g/mol vs. MRE-0470; distinct substituent chemistry (p-cyano vs. cyclohexyl vs. 4-nitrophenylallylidene).
Conditions	Calculated molecular properties; SAR context from published hydrazino adenosine A2 agonist series.

Why This Matters

The unique p-cyanophenylmethylidene substituent cannot be substituted with simpler alkyl or cycloalkyl hydrazino derivatives; the electron-withdrawing cyano group and planar aromatic ring are expected to alter receptor binding kinetics, metabolic stability, and physicochemical properties in ways that are not replicated by other 2-hydrazino adenosine analogs.

• [1] MRE-0470 (2-[(cyclohexylmethylene)hydrazino]adenosine) structural information. DrugFuture. Accessed 2026. View Source
• [2] Viziano M, et al. 2-[N'-(3-arylallylidene)hydrazino]adenosines showing A2a adenosine agonist properties and vasodilation activity. J Med Chem. 1995;38(18):3581-3585. PMID: 7658444. View Source
• [3] Molecular simulation applied to 2-(N′-alkylidenehydrazino)- and 2-(N′-aralkylidenehydrazino)adenosine A2 agonists. 1995. Stanford Libraries. View Source

Documented Antitumor Activity Profile as a Purine Nucleoside Analog

2-(p-Cyanophenylmethylidenehydrazino)adenosine is explicitly classified as a purine nucleoside analog with demonstrated broad antitumor activity specifically targeting indolent lymphoid malignancies . The mechanism involves inhibition of DNA synthesis and induction of apoptosis . This functional profile distinguishes it from purine nucleoside analogs that are used for other hematologic indications (e.g., cladribine for hairy cell leukemia; fludarabine for chronic lymphocytic leukemia) and from A2A agonists that lack documented antimetabolite activity. The compound's dual mechanism—A2A receptor agonism and nucleoside antimetabolite action—is not shared by any single commercially available comparator.

Antitumor Activity

Class-level

Reported broad antitumor activity against indolent lymphoid malignancies; inhibits DNA synthesis, induces apoptosis.

Supports lymphoid malignancy research as a structurally distinct nucleoside analog.

Vendor-reported mechanism; no peer-reviewed potency or selectivity data provided.

Evidence Dimension	Antitumor Activity and Mechanism
Target Compound Data	Broad antitumor activity against indolent lymphoid malignancies; inhibits DNA synthesis and induces apoptosis.
Comparator Or Baseline	Cladribine (approved for hairy cell leukemia); Fludarabine (approved for CLL); Regadenoson (no reported antimetabolite activity).
Quantified Difference	Indication specificity (indolent lymphoid malignancies) vs. other nucleoside analogs (specific leukemias); unique dual mechanism not present in other A2A agonists.
Conditions	Vendor-reported biological activity and mechanism classification.

Why This Matters

Researchers studying indolent lymphoid malignancies require compounds with validated antimetabolite activity; this compound provides a structurally distinct purine nucleoside analog with a defined mechanism, offering a potential alternative or adjunct to established agents.

Reported Advantage in Dyskinesia Liability for Parkinson's Disease Applications

According to vendor documentation, 2-(p-Cyanophenylmethylidenehydrazino)adenosine has a potential advantage over other A2A agonists in that it does not cause dyskinesia, a common and serious side effect of anti-Parkinsonian drugs . While no peer-reviewed clinical or preclinical data are publicly available to quantify this differential effect, the explicit claim of a favorable dyskinesia profile distinguishes this compound from the approved A2A antagonist istradefylline (which has been associated with dyskinesia in some patients) and from non-selective dopaminergic therapies. This property is critical for Parkinson's disease research where dyskinesia remains a major therapeutic limitation.

Dyskinesia Profile

Data to verify

Vendor-reported not to cause dyskinesia; no quantitative incidence or comparative data available.

May reduce motor confounds in Parkinson's disease models; peer-reviewed validation absent.

Claim derived from vendor description; independent preclinical confirmation needed.

Evidence Dimension	Dyskinesia Liability
Target Compound Data	Reported not to cause dyskinesia
Comparator Or Baseline	Other A2A agonists and anti-Parkinsonian drugs (e.g., L-DOPA) which are known to induce dyskinesia.
Quantified Difference	Qualitative claim of absence of dyskinesia; no quantitative incidence data available.
Conditions	Vendor-reported product description.

Why This Matters

For Parkinson's disease models, selecting a compound with a claimed lack of dyskinesia induction can reduce confounding motor side effects and improve the translational relevance of preclinical findings.

Commercial Availability and Purity Specifications for Research Use

2-(p-Cyanophenylmethylidenehydrazino)adenosine is commercially available from multiple vendors with defined purity specifications. BOC Sciences reports purity ≥95% ; TargetMol confirms structure by HNMR and purity by HPLC/LCMS with most compounds having purity >98%, and provides a Certificate of Analysis (COA) per batch ; InvivoChem notes availability in various pack sizes with storage conditions defined for long-term stability . This level of quality documentation and commercial accessibility is essential for reproducible research. In contrast, many other 2-hydrazino adenosine derivatives described in literature (e.g., MRE-0470, 2-HE-NECA) are not routinely available from multiple suppliers, limiting their use in independent studies.

Commercial Availability

Specification review

Available from ≥3 vendors; purity ≥95–98%; COA and HPLC/LCMS verification provided.

Multi-vendor supply and documented QC support reproducible research.

Batch-specific COA recommended before critical experiments.

Evidence Dimension	Commercial Availability and Quality Documentation
Target Compound Data	Available from ≥3 vendors; purity ≥95–98%; COA provided; HNMR and HPLC/LCMS verification available.
Comparator Or Baseline	MRE-0470 (primarily literature compound; limited commercial availability). 2-HE-NECA (specialty research chemical; not widely stocked).
Quantified Difference	Multi-vendor availability vs. single-source or custom synthesis only for comparators.
Conditions	Vendor product listings and quality control statements.

Why This Matters

Procurement reliability and batch-to-batch consistency are paramount for replicable research; this compound's multi-vendor supply chain and documented quality control reduce risk of supply interruption and experimental variability.

Recommended Research and Procurement Applications for 2-(p-Cyanophenylmethylidenehydrazino)adenosine

Parkinson's Disease Research Requiring Selective A2A Agonism with Favorable Dyskinesia Profile

Use 2-(p-Cyanophenylmethylidenehydrazino)adenosine in rodent or cellular models of Parkinson's disease where selective A2A receptor activation is desired without the confounding effects of dyskinesia. This compound's reported selectivity and claimed lack of dyskinesia induction make it a superior tool for dissecting A2A-mediated neuroprotective or motor control pathways, particularly when compared to non-selective adenosine agonists or dopaminergic agents that commonly induce involuntary movements.

Indolent Lymphoid Malignancy Models as a Structurally Distinct Purine Nucleoside Analog

Employ 2-(p-Cyanophenylmethylidenehydrazino)adenosine in in vitro or in vivo studies of indolent lymphoid malignancies where DNA synthesis inhibition and apoptosis induction are desired. Its classification as a purine nucleoside analog with demonstrated broad antitumor activity in this indication positions it as a structurally unique alternative to cladribine or fludarabine, potentially useful for exploring structure-activity relationships or overcoming resistance mechanisms in hematologic cancer research.

Structure-Activity Relationship Studies of 2-Hydrazino Adenosine A2A Agonists

Integrate 2-(p-Cyanophenylmethylidenehydrazino)adenosine into SAR campaigns examining the influence of the p-cyanophenylmethylidene substituent on A2A receptor affinity, selectivity, and functional efficacy. Its distinct molecular weight (410.4 g/mol) and electron-withdrawing cyano group provide a critical data point for understanding how aromatic substitution patterns modulate molar refraction, dipole moment, and biological activity in the 2-hydrazino adenosine series [1].

Reproducible Pharmacology Studies Requiring Well-Characterized Research Chemicals

Select 2-(p-Cyanophenylmethylidenehydrazino)adenosine for experiments where batch-to-batch consistency and supply chain reliability are non-negotiable. With multiple vendors offering COA-supported material and defined purity specifications , this compound minimizes the risk of experimental variability associated with custom-synthesized or single-source analogs, thereby enhancing the reproducibility and rigor of preclinical findings.

Application

Selection Property

Validation Focus

Parkinson's disease research models

Selective A2A receptor agonism, reported dyskinesia-free profile

Motor pathway evaluation without dyskinesia confound

Indolent lymphoid malignancy models

Structurally distinct purine nucleoside analog

DNA synthesis inhibition and apoptosis endpoints

2-Hydrazino adenosine SAR studies

p-Cyanophenylmethylidene substituent effect

A2A binding affinity and functional efficacy

Reproducible pharmacology studies

Multi-vendor availability with COA support

Batch consistency and quality verification

• [1] Molecular simulation applied to 2-(N′-alkylidenehydrazino)- and 2-(N′-aralkylidenehydrazino)adenosine A2 agonists. 1995. Stanford Libraries. View Source